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Compound of Interest

Compound Name: 2-Fluoro-3-iodobenzoic acid

Cat. No.: B1353627

For Immediate Reference: Essential Safety and Handling Protocols

This document provides critical safety and logistical information for the proper handling and
disposal of 2-Fluoro-3-iodobenzoic acid (CAS No. 447464-03-1). Adherence to these
guidelines is paramount for ensuring a safe laboratory environment for all personnel.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Fluoro-3-iodobenzoic acid is a hazardous substance that requires careful handling to
prevent adverse health effects.[1] It is classified as toxic if swallowed, a skin irritant, a serious
eye irritant, and may cause respiratory irritation.[1] The following table summarizes the required
Personal Protective Equipment (PPE) to mitigate these risks.
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_ OSHA Regulation
Exposure Route Hazard Required PPE
(USA)
Chemical-resistant
o gloves (e.g., Nitrile
_ Causes skin irritation. 29 CFR 1910.138:
Dermal (Skin) rubber), lab coat, and )
[1] _ _ Hand Protection[1]
suitable protective
clothing.[1][2][3]
] Chemical safety 29 CFR 1910.133:
Causes serious eye
Ocular (Eyes) S goggles or a face Eye and Face
irritation.[1] ) )
shield.[1][3] Protection[1]

Use in a well-
ventilated area or
under a chemical
. 29 CFR 1910.134:
) May cause respiratory  fume hood.[3] If )
Inhalation T S Respiratory
irritation.[1] ventilation is )
) Protection[1]
inadequate, wear a
NIOSH-approved

respirator.[1]

Do not eat, drink, or
smoke when using

Ingestion Toxic if swallowed.[1] this product. Wash N/A
hands thoroughly after
handling.[1][4]

Operational Handling and Emergency Procedures

Proper operational procedures are essential to minimize exposure and manage spills
effectively. Always handle this compound in a designated area, away from incompatible
materials.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure that an emergency eye wash fountain and safety
shower are readily accessible.[1]
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» Engineering Controls: All work should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[3]

o Personal Protection: Don the appropriate PPE as outlined in the table above.

» Dispensing: Carefully weigh and dispense the solid material, avoiding the generation of dust.

[1]

o Post-Handling: After use, thoroughly wash hands and any exposed skin with soap and water.
[4] Contaminated clothing should be removed and washed before reuse.[1]

Emergency First Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and get immediate medical attention.[1]

Spill Management and Waste Disposal

In the event of a spill, evacuate unnecessary personnel and ensure adequate ventilation.[1]
Spill Cleanup Protocol:

o Wear the appropriate PPE, including respiratory protection.

» For solid spills, sweep or shovel the material into a suitable, labeled container for disposal.[1]
Minimize dust generation during this process.

» For wet spills, use an inert absorbent material to contain the spill before placing it in a
labeled container.
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e Wash the spill area thoroughly with water. Prevent runoff from entering drains.[5]

Waste Disposal Plan: All waste containing 2-Fluoro-3-iodobenzoic acid must be treated as
hazardous waste.

» Dispose of the contents and container in accordance with local, state, and federal
regulations at an approved waste disposal plant.[1][4]

¢ Itis recommended to use an authorized incinerator equipped with an afterburner and a flue
gas scrubber for disposal.[1]

Logical Workflow for Safe Handling

The following diagram illustrates the procedural flow for safely handling 2-Fluoro-3-
iodobenzoic acid, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-K-07.pdf
https://www.labogens.com/storage/msds/MSDS-BENZOIC-ACID-CASNO-65-85-01861-EN.pdf
https://dept.harpercollege.edu/chemistry/msds/Benzoic%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC122345000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC32730_msds.pdf
https://www.benchchem.com/product/b1353627#personal-protective-equipment-for-handling-2-fluoro-3-iodobenzoic-acid
https://www.benchchem.com/product/b1353627#personal-protective-equipment-for-handling-2-fluoro-3-iodobenzoic-acid
https://www.benchchem.com/product/b1353627#personal-protective-equipment-for-handling-2-fluoro-3-iodobenzoic-acid
https://www.benchchem.com/product/b1353627#personal-protective-equipment-for-handling-2-fluoro-3-iodobenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1353627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

